Cas no 2377035-94-2 (1-[5-(Trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine;hydrochloride)
1-[5-(Trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- EN300-7456312
- 2377035-94-2
- 1-[5-(trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine hydrochloride
- 1-[5-(Trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine;hydrochloride
-
- Inchi: 1S/C7H10F3N3.ClH/c1-2-4(11)6-12-3-5(13-6)7(8,9)10;/h3-4H,2,11H2,1H3,(H,12,13);1H
- InChI Key: TVQAGRSKPOMWTI-UHFFFAOYSA-N
- SMILES: Cl.FC(C1=CN=C(C(CC)N)N1)(F)F
Computed Properties
- Exact Mass: 229.0593595g/mol
- Monoisotopic Mass: 229.0593595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 171
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.7Ų
1-[5-(Trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7456312-0.05g |
1-[5-(trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine hydrochloride |
2377035-94-2 | 95.0% | 0.05g |
$344.0 | 2025-03-11 | |
| Enamine | EN300-7456312-0.1g |
1-[5-(trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine hydrochloride |
2377035-94-2 | 95.0% | 0.1g |
$515.0 | 2025-03-11 | |
| Enamine | EN300-7456312-0.25g |
1-[5-(trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine hydrochloride |
2377035-94-2 | 95.0% | 0.25g |
$735.0 | 2025-03-11 | |
| Enamine | EN300-7456312-0.5g |
1-[5-(trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine hydrochloride |
2377035-94-2 | 95.0% | 0.5g |
$1158.0 | 2025-03-11 | |
| Enamine | EN300-7456312-1.0g |
1-[5-(trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine hydrochloride |
2377035-94-2 | 95.0% | 1.0g |
$1485.0 | 2025-03-11 | |
| Enamine | EN300-7456312-2.5g |
1-[5-(trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine hydrochloride |
2377035-94-2 | 95.0% | 2.5g |
$2912.0 | 2025-03-11 | |
| Enamine | EN300-7456312-5.0g |
1-[5-(trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine hydrochloride |
2377035-94-2 | 95.0% | 5.0g |
$4309.0 | 2025-03-11 | |
| Enamine | EN300-7456312-10.0g |
1-[5-(trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine hydrochloride |
2377035-94-2 | 95.0% | 10.0g |
$6390.0 | 2025-03-11 | |
| Aaron | AR02808F-50mg |
1-[5-(trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine hydrochloride |
2377035-94-2 | 95% | 50mg |
$498.00 | 2025-02-15 | |
| Aaron | AR02808F-100mg |
1-[5-(trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine hydrochloride |
2377035-94-2 | 95% | 100mg |
$734.00 | 2025-02-15 |
1-[5-(Trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine;hydrochloride Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 1-[5-(Trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine;hydrochloride
Introduction to 1-[5-(Trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine;hydrochloride (CAS No. 2377035-94-2)
1-[5-(Trifluoromethyl-1H-imidazol-2-yl]propan-1-amine;hydrochloride, identified by the CAS number 2377035-94-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the imidazole derivative class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological properties, making it a valuable candidate for further research and development.
The hydrochloride salt form of this compound improves its solubility and stability, which are crucial factors for pharmaceutical formulations. These characteristics make it more suitable for various applications in drug discovery and development processes. The imidazole ring is a key structural feature that contributes to the compound's interaction with biological targets, particularly enzymes and receptors involved in metabolic pathways.
In recent years, there has been growing interest in imidazole derivatives due to their broad spectrum of biological activities. These compounds have shown promise in treating various diseases, including infectious diseases, cancer, and inflammatory conditions. The trifluoromethyl group in 1-[5-(Trifluoromethyl-1H-imidazol-2-yl]propan-1-amine;hydrochloride enhances its binding affinity to biological targets, making it a potent inhibitor or modulator of these pathways.
One of the most compelling aspects of this compound is its potential role in anti-inflammatory therapy. Chronic inflammation is associated with numerous diseases, and imidazole derivatives have been shown to modulate inflammatory responses by interacting with key signaling pathways. The hydrochloride salt form of this compound ensures better bioavailability and pharmacokinetic properties, which are essential for effective therapeutic outcomes.
Moreover, the compound's structure allows for further modifications, enabling the development of novel analogs with enhanced pharmacological properties. Researchers have been exploring various synthetic strategies to optimize the efficacy and selectivity of imidazole derivatives. The presence of the trifluoromethyl group provides a handle for structural modifications, allowing chemists to fine-tune the compound's biological activity.
The field of medicinal chemistry has seen significant advancements in the design and synthesis of imidazole derivatives. These compounds have been extensively studied for their potential applications in drug development. The hydrochloride salt form of 1-[5-(Trifluoromethyl-1H-imidazol-2-yl]propan-1-amine;hydrochloride (CAS No. 2377035-94-2) has been particularly noted for its stability and solubility, which are critical factors for pharmaceutical formulations.
In conclusion, 1-[5-(Trifluoromethyl-1H-imidazol-2-yl]propan-1-amine;hydrochloride represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, including the presence of a trifluoromethyl group and its hydrochloride salt form, make it a valuable compound for exploring new therapeutic strategies. As research continues to uncover the potential of imidazole derivatives, this compound is likely to play a significant role in the development of novel drugs targeting various diseases.
2377035-94-2 (1-[5-(Trifluoromethyl)-1H-imidazol-2-yl]propan-1-amine;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)